Cas no 186611-55-2 (2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-)
![2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]- structure](https://ossimg.kuujia.com/scimg/187000/186611-55-2x500.png)
186611-55-2 structure
Product Name:2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-
CAS No:186611-55-2
MF:C18H17NO
MW:263.333684682846
MDL:MFCD00118155
CID:114876
PubChem ID:1538823
Update Time:2025-04-18
2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-
- 3-(4-ISOPROPYLBENZYLIDENYL)INDOLIN-2-ONE
- SU 4313
- 186611-55-2
- IDI1_019257
- (3Z)-3-[(4-propan-2-ylphenyl)methylidene]-1H-indol-2-one
- 1,3-Dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-2H-indol-2-one
- SR-01000594630-1
- PD065042
- 3-(4-Isopropylbenzylidenyl)-indolin-2-one
- (3Z)-3-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indol-2-one
- 1225386-91-3
- SR-01000594630
- IDI1_009729
- SU4313;SU-4313;1,3-Dihydro-3-[[4-(1-methylethyl)phenyl]methylene]-2H-indol-2-one
- HMS1422E14
- (Z)-3-(4-isopropylbenzylidene)indolin-2-one
- J-011990
- CS-0018664
- 3-(4-ISOPROPYLBENZYLIDENE)INDOLIN-2-ONE
- AKOS002222166
- F0807-0563
- SCHEMBL6303162
- STL282299
- HY-21291
- SU 4313?
- SU-4313
- (3Z)-3-[4-(propan-2-yl)benzylidene]-1,3-dihydro-2H-indol-2-one
-
- MDL： MFCD00118155
- Inchi： 1S/C18H17NO/c1-12(2)14-9-7-13(8-10-14)11-16-15-5-3-4-6-17(15)19-18(16)20/h3-12H,1-2H3,(H,19,20)/b16-11-
- InChI Key： IRQQWCZKCUQNSO-WJDWOHSUSA-N
- SMILES： O=C1/C(=C\C2C=CC(=CC=2)C(C)C)/C2C=CC=CC=2N1
Computed Properties
- Exact Mass: 263.13100
- Monoisotopic Mass: 263.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Color/Form: Not available
- PSA: 29.10000
- LogP: 4.44070
- Solubility: Not available
2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| S e l l e c k ZHONG GUO | S0227-5mg |
SU 4313 |
186611-55-2 | 5mg |
￥2186.73 | 2022-04-26 | ||
| S e l l e c k ZHONG GUO | S0227-25mg |
SU 4313 |
186611-55-2 | 25mg |
￥6625.71 | 2022-04-26 | ||
| DC Chemicals | DC10602-100 mg |
SU 4313 |
186611-55-2 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC10602-250 mg |
SU 4313 |
186611-55-2 | >98% | 250mg |
$810.0 | 2022-02-28 | |
| DC Chemicals | DC10602-1 g |
SU 4313 |
186611-55-2 | >98% | 1g |
$1620.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872123-1mg |
SU4313 |
186611-55-2 | 99% | 1mg |
￥244.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872123-5mg |
SU4313 |
186611-55-2 | 99% | 5mg |
￥1,098.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S872123-bulk |
SU4313 |
186611-55-2 | 99% | bulk |
￥POA | 2022-01-13 | |
| eNovation Chemicals LLC | Y0974511-1g |
SU 4313 |
186611-55-2 | 98% | 1g |
$1800 | 2024-08-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202413-1 mg |
3-(4-Isopropylbenzylidenyl)indolin-2-one, |
186611-55-2 | ≥98% | 1mg |
￥293.00 | 2023-07-11 |
2H-Indol-2-one,1,3-dihydro-3-[[4-(1-methylethyl)phenyl]methylene]- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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